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Compound of Interest

Compound Name: 2-Bromoethyl-d4-amine HBr

Cat. No.: B12402409

Get Quote

Executive Summary
2-Bromoethyl-d4-amine Hydrobromide (CAS: 81764-55-8 / 918633-70-2) is a critical deuterated

building block used primarily in the synthesis of stable isotope-labeled standards and PROTAC

linkers.[1] While the hydrobromide (HBr) salt is relatively stable in solid form, the compound

possesses a latent instability: upon neutralization or exposure to moisture, it rapidly undergoes

intramolecular cyclization to form a highly reactive aziridinium ion.

This guide outlines the mechanistic basis of this instability and provides a rigid protocol for

storage and handling to ensure isotopic purity (>98 atom % D) and chemical integrity.

Chemical Identity & Critical Properties[2]
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Property Specification

Chemical Name 2-Bromoethyl-1,1,2,2-d4-amine hydrobromide

Structure

Molecular Weight ~208.92 g/mol (Salt)

Appearance White to off-white hygroscopic crystalline solid

Solubility
Soluble in water, DMSO, Methanol (Reacts in

nucleophilic solvents)

Key Hazard Alkylating Agent (Nitrogen Mustard Precursor)

The Stability Paradox: Mechanistic Insight
The handling of 2-Bromoethyl-d4-amine HBr requires understanding the dichotomy between

its salt form and its free base form.

The Aziridinium Trap
In its protonated state (HBr salt), the amine nitrogen is quaternary (

) and non-nucleophilic. The molecule is stable.[1][2][3] However, if the pH rises (neutralization)
or if the salt dissociates in a protic solvent, the free amine (

) becomes a potent nucleophile.

Because the amine is tethered to an alkyl bromide (a good leaving group) by a two-carbon

chain, it undergoes an intramolecular

reaction (neighboring group participation) to form a strained aziridinium ion. This species is a
potent electrophile and will rapidly react with any available nucleophile (water, hydroxide, or
biological targets), leading to degradation or toxicity.

Degradation Pathway Diagram
The following diagram illustrates the critical transition from stable salt to reactive electrophile.
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Figure 1: The degradation cascade. Note that the cyclization step (Red Arrow) is kinetically

favored over intermolecular reactions due to the entropy advantage of ring closure.

Storage Protocols
To prevent the "Trigger" event shown in Figure 1, storage conditions must strictly exclude

moisture and base.

Environmental Conditions
Temperature: Store at -20°C. While the salt is stable at room temperature if perfectly dry,

-20°C provides insurance against kinetic degradation and isotopic exchange.

Atmosphere: Store under Argon or Nitrogen. The container should be backfilled with inert

gas after every use.

Container: Amber glass vials with Teflon-lined screw caps. Parafilm is insufficient for long-

term storage; use electrical tape or a secondary desiccation jar.

The "Desiccation Rule"
Because HBr salts are hygroscopic, they pull moisture from the air. This moisture creates a

micro-aqueous environment on the crystal surface, allowing localized dissociation and slow

degradation.

Requirement: Always store the primary vial inside a secondary container (e.g., a Falcon tube

or jar) containing active desiccant (silica gel or Drierite).

Handling & Safety (HSE)
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Toxicology Warning
Treat 2-Bromoethyl-d4-amine HBr as a potential nitrogen mustard. Upon dissolution in

neutral/basic media, it forms the aziridinium ion, which is a DNA-alkylating agent.

Carcinogenicity: Suspected carcinogen.[4]

Skin/Eye Contact: Corrosive. Causes severe burns.

Handling Workflow
Do not weigh this reagent on an open benchtop if humidity is >40%.

Remove from -20°C

Equilibrate to RT
(Still Sealed)

Prevent Condensation

Open in Fume Hood
or Glovebox

Weigh Quickly
(< 2 mins exposure)

Purge Headspace (Ar)
& Reseal

Dissolve in Solvent
(Use Immediately)
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Figure 2: Operational workflow to minimize moisture uptake and exposure.

Neutralization (Spill Cleanup)
If spilled, do not just wipe with water.[5]

Quench: Treat the spill with a solution of 10% Sodium Thiosulfate or dilute ammonia. This

forces the reaction to completion (forming the harmless thiosulfate adduct or diamine) rather

than leaving reactive alkylating agents.

Clean: Wipe with soap and water after 15 minutes.

Quality Control & Usage
Before committing valuable PROTAC precursors or intermediates to a reaction, verify the

integrity of the reagent.

NMR Validation
Solvent: Use DMSO-d6. Avoid

or

unless the solution is kept acidic; in neutral deuterated protic solvents, the amine protons will
exchange, and the free base may cyclize during the acquisition.

Key Signals (1H NMR in DMSO-d6):

Amine: Broad singlet at ~8.0–8.5 ppm (

).

Backbone: No signals should be observed at 3.0–4.0 ppm (where the

protons would be). If you see triplets here, the deuteration is incomplete.

Impurity Check: Look for sharp peaks at ~3.5 ppm (2-bromoethanol from hydrolysis) or

~2.2 ppm (aziridine ring protons, if non-deuterated impurities exist).
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Reaction Optimization
When using this reagent to install a linker:

Base Addition: Add the base (e.g., TEA, DIPEA, Carbonate) last.

Sequence: Dissolve the nucleophile and the 2-Bromoethyl-d4-amine HBr in the solvent

first. Add the base dropwise. This ensures that as soon as the free amine is generated, it is

in the presence of the target nucleophile, competing with the intramolecular cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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